Cas no 252367-79-6 (D-Alanine,N-[(2R)-2-aminopropyl]-)

• Product name: D-Alanine,N-[(2R)-2-aminopropyl]-
• CAS No: 252367-79-6
• MF: C₆H₁₄N₂O₂
• MW: 146.18756
• CID: 246521
• PubChem ID: 93499090

D-Alanine,N-[(2R)-2-aminopropyl]- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-[(2R)-2-aminopropyl]-
• D-Alanine, N-[(2R)-2-aminopropyl]- (9CI)
• d-alanine, n-[(2r)-2-aminopropyl]-
• 252367-79-6
• D-Alanine,N-[(2R)-2-aminopropyl]-(9ci)

• Inchi： InChI=1S/C6H14N2O2/c1-4(7)3-8-5(2)6(9)10/h4-5,8H,3,7H2,1-2H3,(H,9,10)/t4-,5-/m1/s1
• InChI Key： SCHVBPUKVMQCEZ-RFZPGFLSSA-N
• SMILES： N[C@H](C)CN[C@@H](C(O)=O)C

Computed Properties

• Exact Mass: 146.10562
• Monoisotopic Mass: 146.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -3

Experimental Properties

• PSA: 75.35